1-(2-methyl-3-phenyl-2-propen-1-yl)-4-(1-piperidinylcarbonyl)piperidine oxalate

• IUPAC Name: [1-[(E)-2-methyl-3-phenylprop-2-enyl]piperidin-4-yl]-piperidin-1-ylmethanone;oxalic acid
• InChI: InChI=1S/C21H30N2O.C2H2O4/c1-18(16-19-8-4-2-5-9-19)17-22-14-10-20(11-15-22)21(24)23-12-6-3-7-13-23;3-1(4)2(5)6/h2,4-5,8-9,16,20H,3,6-7,10-15,17H2,1H3;(H,3,4)(H,5,6)/b18-16+
• InChI Key: HBTMXESTPNCYCW-HYNBPGMHSA-N
• Canonical SMILES: CC(=CC1=CC=CC=C1)CN2CCC(CC2)C(=O)N3CCCCC3.C(=O)(C(=O)O)O
• Isomeric SMILES: C/C(=C\C1=CC=CC=C1)/CN2CCC(CC2)C(=O)N3CCCCC3.C(=O)(C(=O)O)O
• Molecular Formula: C23H32N2O5
• Molecular Weight: 416.5 g/mol

Description

1-(2-methyl-3-phenyl-2-propen-1-yl)-4-(1-piperidinylcarbonyl)piperidine oxalate, also known as MPP or MPPP, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of neuroscience. It is a piperidine derivative that has been synthesized through a complex process and has been studied extensively for its mechanism of action and physiological effects.

Mechanism of Action

1-(2-methyl-3-phenyl-2-propen-1-yl)-4-(1-piperidinylcarbonyl)piperidine oxalate's mechanism of action involves its ability to bind to dopamine transporters and inhibit the reuptake of dopamine into presynaptic neurons. This results in an increase in dopamine levels in the synaptic cleft, leading to increased stimulation of postsynaptic neurons. The exact mechanism by which this compound achieves this effect is not fully understood, but it is thought to involve interactions with other proteins and signaling pathways in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and depend on a variety of factors, including dose, route of administration, and individual differences in metabolism and physiology. In general, this compound has been shown to increase the release of dopamine in the brain, leading to increased stimulation of postsynaptic neurons. This can result in a variety of effects, including increased motor activity, changes in mood and cognition, and altered reward processing.

Advantages and Limitations for Lab Experiments

1-(2-methyl-3-phenyl-2-propen-1-yl)-4-(1-piperidinylcarbonyl)piperidine oxalate has several advantages for use in laboratory experiments. It is a highly specific and potent dopamine transporter inhibitor, which makes it a useful tool for studying the role of dopamine in various neurological disorders. However, there are also limitations to its use, including its potential toxicity and the need for careful control of dose and administration route.

Future Directions

There are several potential future directions for research on 1-(2-methyl-3-phenyl-2-propen-1-yl)-4-(1-piperidinylcarbonyl)piperidine oxalate. One area of interest is the development of new compounds that are more selective and potent dopamine transporter inhibitors, with fewer side effects and greater therapeutic potential. Another area of interest is the use of this compound and related compounds as tools for studying the role of dopamine in addiction and other neurological disorders. Additionally, there is potential for the development of new therapeutic approaches based on the insights gained from research on this compound and related compounds.

Synthesis Methods

The synthesis of 1-(2-methyl-3-phenyl-2-propen-1-yl)-4-(1-piperidinylcarbonyl)piperidine oxalate involves a multi-step process that begins with the reaction of 2-methyl-3-phenyl-2-propen-1-ol with piperidine to form the corresponding piperidine derivative. This intermediate is then reacted with piperidine-1-carboxylic acid chloride to form the final product, this compound. The process is complex and requires careful control of reaction conditions to ensure high yield and purity.

Scientific Research Applications

1-(2-methyl-3-phenyl-2-propen-1-yl)-4-(1-piperidinylcarbonyl)piperidine oxalate has been studied extensively for its potential applications in the field of neuroscience. It has been shown to have a high affinity for dopamine transporters, which are proteins that regulate the levels of dopamine in the brain. This has led to investigations into the potential use of this compound as a tool for studying the role of dopamine in various neurological disorders, such as Parkinson's disease and addiction.